Calcium dihydrogen pyrophosphate Calcium dihydrogen pyrophosphate
Brand Name: Vulcanchem
CAS No.: 14866-19-4
VCID: VC0085383
InChI: InChI=1S/Ca.H4O7P2/c;1-8(2,3)7-9(4,5)6/h;(H2,1,2,3)(H2,4,5,6)
SMILES: OP(=O)([O-])OP(=O)(O)[O-].[Ca+2]
Molecular Formula: CaH4O7P2
Molecular Weight: 218.05 g/mol

Calcium dihydrogen pyrophosphate

CAS No.: 14866-19-4

Cat. No.: VC0085383

Molecular Formula: CaH4O7P2

Molecular Weight: 218.05 g/mol

* For research use only. Not for human or veterinary use.

Calcium dihydrogen pyrophosphate - 14866-19-4

Specification

CAS No. 14866-19-4
Molecular Formula CaH4O7P2
Molecular Weight 218.05 g/mol
IUPAC Name calcium;[hydroxy(oxido)phosphoryl] hydrogen phosphate
Standard InChI InChI=1S/Ca.H4O7P2/c;1-8(2,3)7-9(4,5)6/h;(H2,1,2,3)(H2,4,5,6)
Standard InChI Key HJROPEWVPUPTSE-UHFFFAOYSA-N
SMILES OP(=O)([O-])OP(=O)(O)[O-].[Ca+2]
Canonical SMILES OP(=O)(O)OP(=O)(O)O.[Ca]

Introduction

Chemical Identity and Nomenclature

Calcium dihydrogen pyrophosphate is known by several alternative names in scientific literature and regulatory documents. This compound has precisely defined chemical properties that distinguish it from related calcium phosphate derivatives.

Chemical Formula and Structure

The empirical formula of calcium dihydrogen pyrophosphate is CaH2P2O7, with a molecular weight of 215.97-216.04 g/mol . Its structure consists of a calcium ion coordinated with a dihydrogen pyrophosphate anion. The structural arrangement features a pyrophosphate group where two phosphate tetrahedra are connected through a P-O-P linkage, with the calcium ion interacting with the oxygen atoms of the pyrophosphate group .

Synonyms and Identification Codes

The compound is recognized by numerous synonyms across different regulatory and scientific contexts:

SynonymsIdentification Codes
Calcium acid pyrophosphateCAS: 14866-19-4
Monocalcium dihydrogen diphosphateEINECS: 238-933-2
Acid calcium pyrophosphateINS: 450(vii)
Diphosphoric acid, calcium salt (1:1)E-number: E450(vii)
Calcium dihydrogen diphosphatePubChem CID: 56842605

Table 1: Synonyms and identification codes for calcium dihydrogen pyrophosphate

Physical and Chemical Properties

Calcium dihydrogen pyrophosphate possesses distinctive physical and chemical characteristics that determine its behavior in various applications and processing conditions.

Appearance and Basic Properties

The compound appears as white crystals or a white powder and is odorless . It is insoluble in water but dissolves in dilute hydrochloric and nitric acids . The pH of a 1% aqueous solution is approximately 3-4, indicating its acidic nature .

Key Physical and Chemical Properties

The following table summarizes the principal physical and chemical properties of calcium dihydrogen pyrophosphate:

PropertyValue
Molecular Weight216.04 g/mol
AppearanceWhite crystals or powder
OdorOdorless
pH (1% solution)3-4
Solubility in waterInsoluble
Acid solubilitySoluble in dilute HCl and nitric acids
Assay (as P₂O₅)Not more than 64% (dried basis)
Loss on dryingNot more than 1% (105°C)
Decomposition temperatureApproximately 200°C

Table 2: Physical and chemical properties of calcium dihydrogen pyrophosphate

Manufacturing and Production Methods

The industrial production of calcium dihydrogen pyrophosphate involves specific chemical processes and raw materials to ensure product purity and consistency.

Production Processes

The primary method for manufacturing calcium dihydrogen pyrophosphate involves the calcination of calcium orthophosphate at approximately 270°C . An alternative production pathway includes the reaction of food-grade phosphoric acid (derived from phosphate rock) with calcium oxide (lime) to form calcium dihydrogen phosphate, which is subsequently subjected to controlled thermal processing .

Chemical Reactions

The synthesis can be represented by the following chemical reactions:

The second reaction occurs during calcination at approximately 270°C, where dehydration leads to the formation of the pyrophosphate structure .

ImpurityAverage (ppm)Minimum (ppm)Maximum (ppm)
Aluminum105.385130
Lead0.90.51.0
Arsenic1.01.01.0
Cadmium0.70.51.0
Mercury0.50.51.0
Fluoride1.312

Table 3: Impurity profile in commercial calcium dihydrogen pyrophosphate

Microbiological contamination is considered unlikely due to the extreme production conditions, with temperatures exceeding 200°C and the absence of suitable growth media .

Applications and Uses

Calcium dihydrogen pyrophosphate serves multiple functions across different industries, with its primary applications in food processing.

Food Industry Applications

The compound functions primarily as a leavening agent in baked goods . It reacts with sodium bicarbonate to produce carbon dioxide gas, which provides the leavening or raising action in bakery products. Specific applications include:

  • Fine cake products

  • Dry mixes

  • Batters

  • Self-rise flours

  • Baking powders

Advantages in Food Applications

Calcium dihydrogen pyrophosphate has gained popularity as a leavening acid due to its ability to replace sodium-based alternatives, contributing to reduced sodium content in food products. It serves as the calcium analog to Sodium Acid Pyrophosphate (SAPP), offering food formulators a low-sodium option for certain recipes .

Additional Functional Roles

Beyond its leavening properties, the compound is also used as:

  • Stabilizer

  • Emulsifier

  • Nutrient (calcium source)

Structural Characterization and Related Compounds

Calcium dihydrogen pyrophosphate belongs to a family of calcium phosphate compounds with varying structures, hydration states, and applications.

Relationship to Other Calcium Phosphates

Several related calcium phosphate compounds exist with different calcium-to-phosphate ratios and hydration states:

CompoundFormulaKey Characteristics
Calcium dihydrogen pyrophosphateCaH₂P₂O₇Leavening agent, acidic
Calcium pyrophosphate (anhydrous)Ca₂P₂O₇Abrasive agent in toothpaste
Calcium pyrophosphate dihydrateCa₂P₂O₇·2H₂OAssociated with pseudogout
Calcium pyrophosphate tetrahydrateCa₂P₂O₇·4H₂OVarious crystalline forms
Monocalcium phosphate monohydrateCa(H₂PO₄)₂·H₂OLeavening agent, fertilizer
Dicalcium phosphate dihydrateCaHPO₄·2H₂ODental applications, dietary supplement

Table 4: Comparison of calcium dihydrogen pyrophosphate with related calcium phosphate compounds

Crystallographic Properties

Research on calcium pyrophosphate compounds has identified various crystalline forms with distinct properties. Calcium dihydrogen pyrophosphate crystallizes in a specific pattern, though less extensively studied than some related compounds like calcium pyrophosphate dihydrate (CPPD), which has been characterized in triclinic, monoclinic, and orthorhombic forms .

Research Findings and Applications

Recent research has expanded our understanding of calcium dihydrogen pyrophosphate and related calcium phosphate compounds.

Medical and Dental Applications

Studies have investigated various calcium phosphate compounds for biomedical applications. While calcium dihydrogen pyrophosphate itself has limited biomedical use, related compounds have shown promise in dental applications. Research on monocalcium phosphate monohydrate (MCPM) gel treatment has demonstrated enhanced fluoride uptake by root surfaces of human teeth .

Agricultural Applications

Research comparing different phosphate sources in calcareous soils has shown that monocalcium phosphate (MCP) can be superior to diammonium phosphate (DAP) in highly calcareous desert soils, especially when combined with organic matter . Calcium phosphate compounds are also being investigated for sustainable fertilizer production from waste materials .

Crystallization Studies

Scientific investigations have characterized the crystallization behavior of various calcium pyrophosphate compounds. These studies have identified different hydrated forms and polymorphs with varying stability and properties . Understanding these crystallization processes is important for controlling product quality in manufacturing and for medical research related to calcium pyrophosphate deposition diseases .

Thermal Behavior and Transformations

Calcium dihydrogen pyrophosphate undergoes specific thermal transformations when subjected to heating, which influences its applications and stability.

Thermal Decomposition

When heated, calcium dihydrogen pyrophosphate undergoes structural changes and decomposition:

  • At approximately 200°C, it begins to decompose

  • Further heating leads to the formation of calcium pyrophosphate through the loss of water

  • Complete decomposition occurs with additional heating, forming more stable calcium phosphate phases

Thermal Analysis Results

Thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC) studies have shown characteristic thermal events:

  • A dehydration peak observed at around 250°C corresponds to the formation of calcium dihydrogen pyrophosphate from precursor phosphates

  • Higher temperature transformations lead to the formation of various polymorphs of calcium pyrophosphate

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